5-amino-4-(1H-benzo[d]imidazol-2-yl)-1-(furan-2-ylmethyl)-1H-pyrrol-3(2H)-one

• IUPAC Name: 4-(1H-benzimidazol-2-yl)-1-(furan-2-ylmethyl)-5-imino-2H-pyrrol-3-ol
• InChI: InChI=1S/C16H14N4O2/c17-15-14(16-18-11-5-1-2-6-12(11)19-16)13(21)9-20(15)8-10-4-3-7-22-10/h1-7,17,21H,8-9H2,(H,18,19)
• InChI Key: SPXVRZDMBXJUKS-UHFFFAOYSA-N
• Canonical SMILES: C1C(=C(C(=N)N1CC2=CC=CO2)C3=NC4=CC=CC=C4N3)O
• Molecular Formula: C16H14N4O2
• Molecular Weight: 294.31 g/mol

Description

5-amino-4-(1H-benzo[d]imidazol-2-yl)-1-(furan-2-ylmethyl)-1H-pyrrol-3(2H)-one is a chemical compound that has gained significant attention in scientific research. It is a heterocyclic compound that contains both a pyrrole and benzimidazole ring. The compound has several potential applications in scientific research, including its use as a biochemical probe and a starting material for the synthesis of other compounds.

Mechanism Of Action

The mechanism of action of 5-amino-4-(1H-benzo[d]imidazol-2-yl)-1-(furan-2-ylmethyl)-1H-pyrrol-3(2H)-one is not fully understood. However, it is believed to interact with proteins that contain the benzimidazole ring. This interaction may lead to changes in protein function and activity.
Biochemical and Physiological Effects
5-amino-4-(1H-benzo[d]imidazol-2-yl)-1-(furan-2-ylmethyl)-1H-pyrrol-3(2H)-one has been shown to have several biochemical and physiological effects. In one study, the compound was found to inhibit the activity of a protein that is involved in the regulation of cell growth and division. In another study, the compound was found to have anti-inflammatory effects.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 5-amino-4-(1H-benzo[d]imidazol-2-yl)-1-(furan-2-ylmethyl)-1H-pyrrol-3(2H)-one in lab experiments is its potential as a biochemical probe. The compound can be used to study the function of proteins that contain the benzimidazole ring. However, a limitation of using the compound is its potential toxicity. Careful handling and disposal procedures must be followed to ensure the safety of researchers.

Future Directions

There are several future directions for the use of 5-amino-4-(1H-benzo[d]imidazol-2-yl)-1-(furan-2-ylmethyl)-1H-pyrrol-3(2H)-one in scientific research. One direction is the development of new compounds that are based on the structure of the compound. Another direction is the study of the compound's effects on different proteins and cell types. Additionally, the compound may have potential applications in drug discovery and development.

Synthesis Methods

The synthesis of 5-amino-4-(1H-benzo[d]imidazol-2-yl)-1-(furan-2-ylmethyl)-1H-pyrrol-3(2H)-one can be achieved through several methods. One of the most commonly used methods involves the reaction of 2-furylmethylamine with 2-nitroaniline to form the corresponding benzimidazole intermediate. This intermediate is then reacted with ethyl acetoacetate to form the final product.

Scientific Research Applications

5-amino-4-(1H-benzo[d]imidazol-2-yl)-1-(furan-2-ylmethyl)-1H-pyrrol-3(2H)-one has several potential applications in scientific research. One of the most promising applications is its use as a biochemical probe. The compound can be used to study the function of proteins that contain the benzimidazole ring. It can also be used to study the interaction between proteins and other small molecules.